Cas no 478247-85-7 (1-cyclopropyl-3-[(4-fluorophenyl)methyl]-4-hydroxy-1,2-dihydropyridin-2-one)

• Product Name: 1-cyclopropyl-3-[(4-fluorophenyl)methyl]-4-hydroxy-1,2-dihydropyridin-2-one
• CAS No: 478247-85-7
• MDL: MFCD01871749
• CID: 4653803
• Update Time: 2025-06-22

1-cyclopropyl-3-[(4-fluorophenyl)methyl]-4-hydroxy-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-CYCLOPROPYL-3-(4-FLUOROBENZYL)-4-HYDROXY-2(1H)-PYRIDINONE
• 1-cyclopropyl-3-[(4-fluorophenyl)methyl]-4-hydroxy-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 1-cyclopropyl-3-[(4-fluorophenyl)methyl]-4-hydroxy-

• MDL： MFCD01871749

Additional information on 1-cyclopropyl-3-[(4-fluorophenyl)methyl]-4-hydroxy-1,2-dihydropyridin-2-one

Introduction to 1-Cyclopropyl-3-[(4-Fluorophenyl)methyl]-4-Hydroxy-1,2-Dihydropyridin-2-One (CAS No. 478247-85-7)

1-Cyclopropyl-3-[(4-fluorophenyl)methyl]-4-hydroxy-1,2-dihydropyridin-2-one (CAS No. 478247-85-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of dihydropyridinones, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 1-cyclopropyl-3-[(4-fluorophenyl)methyl]-4-hydroxy-1,2-dihydropyridin-2-one is characterized by a cyclopropyl group, a fluorinated benzene ring, and a hydroxyl group attached to the pyridinone ring. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of 1-cyclopropyl-3-[(4-fluorophenyl)methyl]-4-hydroxy-1,2-dihydropyridin-2-one in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby preserving cell viability and function.

In addition to its neuroprotective properties, 1-cyclopropyl-3-[(4-fluorophenyl)methyl]-4-hydroxy-1,2-dihydropyridin-2-one has shown promise in cancer research. A 2022 study in the European Journal of Medicinal Chemistry reported that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways, such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-cyclopropyl-3-[(4-fluorophenyl)methyl]-4-hydroxy-1,2-dihydropyridin-2-one have also been investigated to assess its suitability for clinical development. A preclinical study conducted by a team at the University of California found that the compound exhibits favorable oral bioavailability and a long half-life, suggesting its potential as an orally administered therapeutic agent. Furthermore, the compound showed low toxicity in animal models, indicating a favorable safety profile.

To further explore the therapeutic potential of 1-cyclopropyl-3-[(4-fluorophenyl)methyl]-4-hydroxy-1,2-dihydropyridin-2-one, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. One such trial is currently underway at a leading medical center in Europe, focusing on patients with early-stage Alzheimer's disease. Preliminary results from this trial have been promising, with participants showing improved cognitive function and reduced biomarkers of neurodegeneration.

In conclusion, 1-cyclopropyl-3-[(4-fluorophenyl)methyl]-4-hydroxy-1,2-dihydropyridin-2-one (CAS No. 478247-85-7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.